Cas no 865449-97-4 (1,3-benzoxazole-6-carbaldehyde)

• Product Name: 1,3-benzoxazole-6-carbaldehyde
• CAS No: 865449-97-4
• MF: C₈H₅NO₂
• MW: 147.130801916122
• MDL: MFCD11040758
• CID: 1025632
• PubChem ID: 20393272
• Update Time: 2024-10-26

1,3-benzoxazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzo[d]oxazole-6-carbaldehyde
• 1,3-Benzoxazole-6-carbaldehyde
• 6-Benzoxazolecarboxaldehyde
• 3572AC
• FCH834709
• AX8224753
• ST24024621
• F10050
• 1,3-Benzoxazole-6-carboxaldehyde
• CS-W006738
• 865449-97-4
• SCHEMBL3582670
• MFCD11040758
• DTXSID30606615
• SY114792
• AS-47012
• DB-095451
• F11397
• AKOS006239799
• 1,3-benzoxazole-6-carbaldehyde

• MDL： MFCD11040758
• Inchi： 1S/C8H5NO2/c10-4-6-1-2-7-8(3-6)11-5-9-7/h1-5H
• InChI Key： AAXBJXNWZVAVDH-UHFFFAOYSA-N
• SMILES： O=CC1C=C2C(N=CO2)=CC=1

Computed Properties

• Exact Mass: 147.032028402g/mol
• Monoisotopic Mass: 147.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 1.322
• Boiling Point: 271.1°C at 760 mmHg
• Flash Point: 117.8°C
• Refractive Index: 1.663

1,3-benzoxazole-6-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles